4-[(E)-{4-[(E)-{4-[Hexyl(methyl)amino]phenyl}diazenyl]phenyl}diazenyl]benzoic acid

• CAS No.: 89135-27-3
• Molecular Formula: C26H29N5O2
• Molecular Weight: 443.5 g/mol
• IUPAC Name: 4-[[4-[[4-[hexyl(methyl)amino]phenyl]diazenyl]phenyl]diazenyl]benzoic acid
• InChI: InChI=1S/C26H29N5O2/c1-3-4-5-6-19-31(2)25-17-15-24(16-18-25)30-29-23-13-11-22(12-14-23)28-27-21-9-7-20(8-10-21)26(32)33/h7-18H,3-6,19H2,1-2H3,(H,32,33)
• InChI Key: IUISLXHNQUDYRQ-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCN(C)C1=CC=C(C=C1)N=NC2=CC=C(C=C2)N=NC3=CC=C(C=C3)C(=O)O

Description

4-[[4-[[4-[hexyl(methyl)amino]phenyl]diazenyl]phenyl]diazenyl]benzoicacid is a complex organic compound known for its unique structure and properties. It is characterized by the presence of multiple diazenyl groups and a benzoic acid moiety, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[[4-[[4-[hexyl(methyl)amino]phenyl]diazenyl]phenyl]diazenyl]benzoicacid typically involves a multi-step process. The initial step often includes the preparation of the hexyl(methyl)amino phenyl compound, followed by diazotization reactions to introduce the diazenyl groups. The final step involves coupling these intermediates with benzoic acid under controlled conditions to yield the target compound .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often employing advanced techniques such as continuous flow reactors and automated synthesis systems to ensure consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions

4-[[4-[[4-[hexyl(methyl)amino]phenyl]diazenyl]phenyl]diazenyl]benzoicacid undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions typically involve reagents like sodium borohydride or lithium aluminum hydride.

Substitution: Common substitution reactions include nucleophilic aromatic substitution, where nucleophiles replace diazenyl groups under specific conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, hydrogen peroxide.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines or alcohols .

Scientific Research Applications

4-[[4-[[4-[hexyl(methyl)amino]phenyl]diazenyl]phenyl]diazenyl]benzoicacid has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a precursor for more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the production of dyes, pigments, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-[[4-[[4-[hexyl(methyl)amino]phenyl]diazenyl]phenyl]diazenyl]benzoicacid involves its interaction with specific molecular targets and pathways. The diazenyl groups are known to participate in electron transfer reactions, which can influence various biochemical processes. The compound may also interact with cellular proteins and enzymes, modulating their activity and leading to specific biological effects .

Comparison with Similar Compounds

Similar Compounds

4-[[4-[[4-[hexyl(methyl)amino]phenyl]diazenyl]phenyl]diazenyl]benzonitrile: Similar structure but with a nitrile group instead of a carboxylic acid.

2,2’-[[3-methyl-4-[(4-nitrophenyl)azo]phenyl]imino]bisethanol: Contains similar diazenyl groups but different substituents.

Uniqueness

4-[[4-[[4-[hexyl(methyl)amino]phenyl]diazenyl]phenyl]diazenyl]benzoicacid is unique due to its specific combination of diazenyl groups and a benzoic acid moiety. This structure imparts distinct chemical and biological properties, making it valuable for various applications in research and industry .